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Compound of Interest

Compound Name: 4,5-Dimethyldecanal

Cat. No.: B15416300 Get Quote

Disclaimer: Experimental data for 4,5-dimethyldecanal is not readily available in published

literature. The following guide is a compilation of predicted properties, data from structurally

similar compounds, and established principles of organic chemistry relevant to a research and

drug development audience.

Introduction
4,5-Dimethyldecanal is a branched-chain aliphatic aldehyde with the molecular formula

C₁₂H₂₄O.[1] As a member of the aldehyde family, its chemical behavior is largely dictated by

the reactive carbonyl group. The presence of methyl branches at the 4 and 5 positions

introduces stereocenters and steric hindrance, which are expected to influence its physical

properties and chemical reactivity compared to its linear isomer, dodecanal. This guide

provides a summary of its predicted chemical and physical properties, expected spectroscopic

characteristics, a plausible synthetic route, and general toxicological considerations.

Chemical and Physical Properties
Quantitative data for 4,5-dimethyldecanal is limited. The following table summarizes key

computed properties and provides estimated values for other physical properties based on its

structure and comparison with the linear C12 aldehyde, dodecanal.[2][3]
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Property
Value (4,5-
Dimethyldecanal)

Value (Dodecanal - for
comparison)[2][3][4]

Molecular Formula C₁₂H₂₄O[1] C₁₂H₂₄O[2][3]

Molecular Weight 184.32 g/mol [1] 184.32 g/mol [2][3]

Appearance
Colorless to pale yellow liquid

(Predicted)
Colorless liquid[2][4]

Boiling Point

Predicted to be slightly lower

than dodecanal due to

branching

185 °C (at 133 hPa)[2]

Melting Point
Predicted to be lower than

dodecanal due to branching
12 °C[2]

Density
Predicted to be slightly lower

than dodecanal
0.831 g/cm³[2]

Refractive Index
Predicted to be similar to

dodecanal
1.433 - 1.437 @ 20°C[2][4]

Solubility
Insoluble in water; Soluble in

organic solvents (Predicted)[5]
Insoluble in water[5]

Predicted XlogP 4.3[1] 4.75[2]

Predicted Flash Point
Predicted to be similar to or

slightly lower than dodecanal
101 °C[2]

Synthesis and Reactivity
The synthesis of α-branched aldehydes like 4,5-dimethyldecanal can be challenging due to

issues of reactivity and selectivity.[6][7][8] A plausible synthetic route would involve the

oxidation of the corresponding primary alcohol, 4,5-dimethyldecan-1-ol.

Proposed Synthetic Workflow
A potential synthetic pathway for 4,5-dimethyldecanal is outlined below. This represents a

logical workflow for the synthesis and characterization of a novel aldehyde.
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Workflow for Synthesis and Analysis of 4,5-Dimethyldecanal

Synthesis

Purification

Analysis

Starting Materials:
2-Methyl-1-pentanol and

1-bromo-3-methylheptane

Grignard Reagent Formation

Grignard Coupling

Oxidation of 4,5-Dimethyldecan-1-ol

4,5-Dimethyldecanal (Crude Product)

Distillation

Column Chromatography

Pure 4,5-Dimethyldecanal

NMR Spectroscopy (1H, 13C) IR Spectroscopy Mass Spectrometry
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Caption: A logical workflow for the synthesis, purification, and analysis of 4,5-dimethyldecanal.
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Experimental Protocol: Synthesis of 4,5-
Dimethyldecanal (Hypothetical)
This protocol is a hypothetical adaptation based on standard organic synthesis methodologies

for similar compounds.

Step 1: Synthesis of 4,5-Dimethyldecan-1-ol

Grignard Reagent Preparation: In a flame-dried, three-necked flask equipped with a reflux

condenser, dropping funnel, and nitrogen inlet, magnesium turnings are suspended in

anhydrous diethyl ether. A solution of 1-bromo-3-methylheptane in anhydrous diethyl ether is

added dropwise to initiate the Grignard reaction. The mixture is refluxed until the magnesium

is consumed.

Coupling Reaction: The Grignard solution is cooled to 0 °C, and a solution of 2-methyl-1-

pentanal in anhydrous diethyl ether is added dropwise. The reaction mixture is stirred at

room temperature overnight.

Work-up: The reaction is quenched by the slow addition of saturated aqueous ammonium

chloride solution. The organic layer is separated, and the aqueous layer is extracted with

diethyl ether. The combined organic extracts are washed with brine, dried over anhydrous

sodium sulfate, and concentrated under reduced pressure to yield the crude secondary

alcohol.

Conversion to the Primary Alcohol: The secondary alcohol is converted to a suitable leaving

group (e.g., a tosylate) and then displaced with a cyanide nucleophile. Subsequent reduction

of the nitrile and hydrolysis would yield the carboxylic acid, which can be reduced to the

primary alcohol, 4,5-dimethyldecan-1-ol. A more direct route could involve a hydroboration-

oxidation of a terminal alkene precursor.

Step 2: Oxidation to 4,5-Dimethyldecanal

A solution of 4,5-dimethyldecan-1-ol in dichloromethane is added to a stirred suspension of

pyridinium chlorochromate (PCC) and silica gel in dichloromethane at room temperature.

The reaction mixture is stirred for 2-3 hours, monitoring the progress by thin-layer

chromatography.
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Upon completion, the mixture is filtered through a pad of silica gel, eluting with diethyl ether.

The solvent is removed under reduced pressure, and the crude aldehyde is purified by

vacuum distillation or column chromatography.

Chemical Reactivity
The aldehyde functional group is highly reactive.[9] Expected reactions of 4,5-
dimethyldecanal include:

Oxidation: Can be readily oxidized to the corresponding carboxylic acid, 4,5-

dimethyldecanoic acid, using common oxidizing agents like potassium permanganate or

Jones reagent.

Reduction: The aldehyde can be reduced to the primary alcohol, 4,5-dimethyldecan-1-ol,

using reducing agents such as sodium borohydride or lithium aluminum hydride.

Nucleophilic Addition: The carbonyl carbon is electrophilic and susceptible to attack by

nucleophiles, such as Grignard reagents, organolithium compounds, and cyanide, to form

new carbon-carbon bonds.

Wittig Reaction: Reaction with a phosphorus ylide will convert the aldehyde to an alkene.

Iminium and Enamine Formation: Reaction with primary and secondary amines, respectively,

can lead to the formation of imines and enamines, which are important synthetic

intermediates.

Spectroscopic Data (Predicted)
While no specific spectra for 4,5-dimethyldecanal are available, the expected key features can

be predicted based on its structure.

¹H NMR Spectroscopy

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7419363/
https://www.benchchem.com/product/b15416300?utm_src=pdf-body
https://www.benchchem.com/product/b15416300?utm_src=pdf-body
https://www.benchchem.com/product/b15416300?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15416300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Shift (ppm) Multiplicity Assignment

~9.7 triplet Aldehydic proton (-CHO)

~2.4 multiplet
Protons on the carbon alpha to

the carbonyl

~0.8-1.6 multiplet
Protons of the alkyl chain and

methyl groups

¹³C NMR Spectroscopy
Chemical Shift (ppm) Assignment

~200 Carbonyl carbon (-CHO)

~40-50 Carbon alpha to the carbonyl

~10-40 Carbons of the alkyl chain and methyl groups

Infrared (IR) Spectroscopy
Wavenumber (cm⁻¹) Intensity Assignment

~2960-2850 Strong C-H stretching of alkyl groups

~2720 and ~2820 Medium
C-H stretching of the aldehyde

(Fermi doublet)

~1730 Strong C=O stretching of the aldehyde

Mass Spectrometry
The mass spectrum is expected to show a molecular ion peak (M⁺) at m/z = 184. Characteristic

fragmentation patterns for aldehydes would include alpha-cleavage and McLafferty

rearrangement.

Biological and Toxicological Profile
Specific biological activity for 4,5-dimethyldecanal has not been documented. However,

aldehydes as a class are known to exhibit a range of biological effects due to their reactivity
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with biomolecules.[10][11]

General Toxicity: Aldehydes can be cytotoxic and are implicated in cellular damage through

the formation of adducts with proteins and DNA.[10][12]

Flavor and Fragrance: Branched-chain aldehydes are important flavor compounds in many

food products.[9][13]

Pheromonal Activity: Some branched-chain aldehydes, such as the related 4,8-

dimethyldecanal, act as insect pheromones.

The following diagram illustrates the general mechanism of aldehyde-induced cellular damage.

General Mechanism of Aldehyde-Induced Cellular Damage

Reactive Aldehyde
(e.g., 4,5-Dimethyldecanal)

Cellular Biomolecules
(Proteins, DNA)

 reacts with

Formation of Adducts and
Cross-links

Impaired Protein Function
and DNA Damage

Oxidative Stress and
Cellular Dysfunction
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Click to download full resolution via product page

Caption: A simplified diagram showing the general pathway of cellular damage caused by

reactive aldehydes.

Conclusion
4,5-Dimethyldecanal is a branched-chain aldehyde for which specific experimental data is

scarce. This guide provides a comprehensive overview of its predicted properties based on

established chemical principles and data from analogous compounds. The information

presented here can serve as a valuable resource for researchers and professionals in drug

development by providing a foundational understanding of the expected chemical behavior, a

starting point for synthetic efforts, and an indication of potential biological relevance. Further

experimental investigation is required to fully characterize this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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